Cas no 2172540-37-1 (9-methyl-1-azaspiro5.5undecane)

• Product Name: 9-methyl-1-azaspiro5.5undecane
• CAS No: 2172540-37-1
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5875177
• PubChem ID: 164599157
• Update Time: 2025-08-05

9-methyl-1-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-1-azaspiro5.5undecane
• 2172540-37-1
• EN300-1629019
• 9-methyl-1-azaspiro[5.5]undecane

• Inchi： 1S/C11H21N/c1-10-4-7-11(8-5-10)6-2-3-9-12-11/h10,12H,2-9H2,1H3
• InChI Key： WYPNXSLKPCRQQU-UHFFFAOYSA-N
• SMILES： N1CCCCC21CCC(C)CC2

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on 9-methyl-1-azaspiro5.5undecane

Introduction to 9-methyl-1-azaspiro[5.5]undecane (CAS No. 2172540-37-1)

9-methyl-1-azaspiro[5.5]undecane, identified by its Chemical Abstracts Service (CAS) number 2172540-37-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This spirocyclic amine features a nitrogen atom embedded within a spirocyclic framework, consisting of two six-membered rings interconnected at a single carbon atom. The presence of a methyl substituent at the 9-position and the azaspiro structure contribute to its distinct chemical behavior and potential biological activity.

The molecular structure of 9-methyl-1-azaspiro[5.5]undecane (CAS No. 2172540-37-1) exhibits a rigid, three-dimensional conformation, which is influenced by the spirocyclic linkage and the nitrogen-containing ring. This rigidity can be advantageous in drug design, as it may enhance binding affinity to biological targets by reducing conformational flexibility. The nitrogen atom in the azaspiro ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions, depending on the molecular environment. These features make it a promising scaffold for developing novel therapeutic agents.

In recent years, spirocyclic compounds have been extensively studied for their potential applications in pharmaceuticals due to their ability to mimic natural product scaffolds and exhibit high binding affinity. Among these, 9-methyl-1-azaspiro[5.5]undecane (CAS No. 2172540-37-1) has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammation-related diseases. The compound’s ability to interact with specific protein targets has been investigated through both computational modeling and experimental studies.

One of the most compelling aspects of 9-methyl-1-azaspiro[5.5]undecane (CAS No. 2172540-37-1) is its potential as a lead compound for drug discovery. Researchers have utilized structure-based drug design approaches to modify its core scaffold, aiming to enhance its bioactivity and selectivity. For instance, derivatives of this compound have been synthesized and evaluated for their ability to modulate enzyme activity and receptor binding. These efforts have led to the identification of several promising candidates that exhibit significant therapeutic potential.

The synthesis of 9-methyl-1-azaspiro[5.5]undecane (CAS No. 2172540-37-1) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the methyl substituent and the azaspiro core. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research into its biological applications.

From a medicinal chemistry perspective, 9-methyl-1-azaspiro[5.5]undecane (CAS No. 2172540-37-1) represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of structural features—such as the spirocyclic linkage, nitrogen-containing ring, and methyl substituent—makes it a versatile scaffold for drug design. By exploring derivatives of this compound, scientists aim to uncover new mechanisms of action that could lead to breakthroughs in treating various diseases.

In conclusion, 9-methyl-1-azaspiro[5.5]undecane (CAS No. 2172540-37-1) is a structurally complex and biologically relevant compound that holds great promise in pharmaceutical research. Its unique properties make it an attractive candidate for further development as a therapeutic agent or as a scaffold for designing new drugs targeting neurological and inflammatory disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.